2-(Piperazin-1-yl)-4,5-dihydrooxazole

• IUPAC Name: 2-piperazin-1-yl-4,5-dihydro-1,3-oxazole
• InChI: InChI=1S/C7H13N3O/c1-4-10(5-2-8-1)7-9-3-6-11-7/h8H,1-6H2
• InChI Key: KKWQVDHBPUSZSK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=NCCO2
• Molecular Formula: C7H13N3O
• Molecular Weight: 155.20 g/mol

Description

Piperazine is a cyclic organic compound that is used in the manufacture of pharmaceuticals, synthetic resins, and polyurethane. It is often used as an intermediate in the synthesis of other chemicals.

Synthesis Analysis

The synthesis of piperazine derivatives often involves the reaction of a piperazine with various electrophiles. For example, N-substituted piperazines can be synthesized by reacting piperazine with an alkyl halide.

Molecular Structure Analysis

Piperazine is a six-membered ring with two nitrogen atoms at opposite positions in the ring. The nitrogen atoms are sp3 hybridized, meaning they form three sigma bonds and have one lone pair of electrons.

Chemical Reactions Analysis

Piperazine can undergo a variety of chemical reactions, including acylation, sulfonylation, and condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Piperazine, for example, is a solid at room temperature and is highly soluble in water.

Scientific Research Applications

Synthesis and Biological Estimation

• Design and Synthesis : Compounds containing the 2-(piperazin-1-yl)-4,5-dihydrooxazole structure have been designed and synthesized for various biological applications. For example, derivatives of 1-(benzoxazole-2-yl)piperazine have been synthesized and evaluated for α1-AR antagonistic activities, indicating their potential in receptor antagonism (Li et al., 2008).

Pharmacological Evaluation

• Antidepressant and Antianxiety Activities : Novel derivatives of 1-{[3-(furan-2-yl)-5-substituted phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine have shown significant antidepressant and antianxiety activities, highlighting the therapeutic potential of these compounds in mental health disorders (Kumar et al., 2017).

Synthesis and Antimicrobial Activities

• Antimicrobial Properties : The synthesis of piperazinyl benzothiazole/benzoxazole derivatives has demonstrated potential in antimicrobial activities. These compounds have been evaluated for their cytotoxicity towards various human cancer cell lines, showing significant biological activity (Murty et al., 2013).

Synthesis and Biological Activity

• Biological Activity Studies : The synthesis of novel compounds containing the 2-(piperazin-1-yl)-4,5-dihydrooxazole structure has led to the discovery of compounds with moderate to good antimicrobial activity. This includes activity against various bacterial and fungal strains, indicating the broad-spectrum potential of these compounds (Mhaske et al., 2014).

Mechanism of Action

While the mechanism of action of “2-(Piperazin-1-yl)-4,5-dihydrooxazole” is not known, many piperazine derivatives exhibit biological activity by interacting with various enzymes and receptors in the body.

Safety and Hazards

Like all chemicals, piperazine and its derivatives should be handled with care. They can cause irritation to the skin and eyes, and inhalation or ingestion can be harmful.

Future Directions

Piperazine derivatives are a focus of ongoing research due to their wide range of biological activities. They are being investigated for potential use in the treatment of various diseases, including tuberculosis and malaria.